Cas no 88760-92-3 (1,3-Benzenediamine,N3-2-benzothiazolyl-N1,N1-diethyl-)

1,3-Benzenediamine,N3-2-benzothiazolyl-N1,N1-diethyl- structure
88760-92-3 structure
Product Name:1,3-Benzenediamine,N3-2-benzothiazolyl-N1,N1-diethyl-
CAS No:88760-92-3
MF:C17H19N3S
MW:297.417862176895
CID:734131
PubChem ID:343190
Update Time:2025-04-19

1,3-Benzenediamine,N3-2-benzothiazolyl-N1,N1-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine,N3-2-benzothiazolyl-N1,N1-diethyl-
    • 1-N-(1,3-benzothiazol-2-yl)-3-N,3-N-diethylbenzene-1,3-diamine
    • NSC-382292
    • N~3~-(1,3-Benzothiazol-2-yl)-N~1~,N~1~-diethylbenzene-1,3-diamine
    • 88760-92-3
    • SCHEMBL11005716
    • NSC382292
    • DTXSID20321840
    • Inchi: 1S/C17H19N3S/c1-3-20(4-2)14-9-7-8-13(12-14)18-17-19-15-10-5-6-11-16(15)21-17/h5-12H,3-4H2,1-2H3,(H,18,19)
    • InChI Key: TUSDMTQIWGPMBW-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1NC1=CC=CC(=C1)N(CC)CC

Computed Properties

  • Exact Mass: 297.13
  • Monoisotopic Mass: 297.13
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 56.4Ų

Experimental Properties

  • Density: 1.222
  • Boiling Point: 453.2°Cat760mmHg
  • Flash Point: 227.9°C
  • Refractive Index: 1.695
  • PSA: 56.40000
  • LogP: 4.95910
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